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Compound of Interest

Compound Name: Phenanthren-2-ol

Cat. No.: B023603

This guide provides a detailed protocol for the proper disposal of phenanthren-2-ol, a
hydroxylated polycyclic aromatic hydrocarbon (PAH). Adherence to these procedures is critical
not only for regulatory compliance but also for ensuring the safety of laboratory personnel and
protecting the environment. The protocols outlined herein are designed to provide a self-
validating system for waste management, grounded in established safety principles and
regulatory standards.

Core Directive: Understanding the Hazard

The primary driver for the stringent disposal protocols for phenanthren-2-ol is its significant
environmental and health impact. As a member of the PAH family, its chemical properties
necessitate careful handling from acquisition to disposal. The central logic of this guide is the
prevention of environmental release.

e Environmental Hazard: Phenanthren-2-ol, like its parent compound phenanthrene, is
classified as very toxic to aquatic life with long-lasting effects[1][2]. Its release into
waterways, even in small quantities, can cause significant, long-term harm to ecosystems.
Therefore, drain disposal is strictly prohibited[3][4].

o Health Hazard: The compound is categorized as harmful if swallowed (Acute Oral Toxicity,
Category 4)[5]. While not classified as a carcinogen by IARC, NTP, or OSHA, many other
PAHs are known or suspected carcinogens, warranting cautious handling to minimize
exposure[6]. Inhalation of dust and direct contact with skin and eyes should be avoided[3][7].
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Classification &

Hazard Type L Primary Precaution
Description

) o Prevent any release to drains
) H410: Very toxic to aquatic life )
Environmental ) ] or soil. All waste must be
with long-lasting effects.[2]
collected.

H302: Harmful if swallowed.[5] Use appropriate Personal
Human Health (Acute) May cause skin, eye, and Protective Equipment (PPE).
respiratory irritation.[2] Avoid creating dust.

) ] Segregate from incompatible
) o Incompatible with strong ) )
Chemical Reactivity o chemicals during storage and
oxidizing agents.[1] )
in waste streams.

Pre-Disposal Operations: Safe Handling and PPE

Proper disposal begins with proper handling. Minimizing waste generation and preventing
accidental exposure are foundational to a safe laboratory environment.

Required Personal Protective Equipment (PPE)

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards[3].

e Hand Protection: Use chemical-impermeable gloves (e.g., nitrile) that have been inspected
prior to use[3].

o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of dust
generation, impervious clothing may be necessary[5].

o Respiratory Protection: If dusts are generated, a NIOSH/MSHA-approved respirator is
required[8].

Causality of Handling Procedures

All handling of solid phenanthren-2-ol should occur in a well-ventilated area, preferably within
a chemical fume hood, to mitigate the risk of inhaling fine particulates[3][9]. Using non-sparking

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cdn.caymanchem.com/cdn/msds/34284m.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1727R/Phenanthrene-Standard-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/34284m.pdf
https://www.fishersci.com/store/msds?partNumber=AC130090050&productDescription=PHENANTHRENE+97%2B%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-hydroxy-phenanthrene.pdf
https://www.chemicalbook.com/msds/2-hydroxy-phenanthrene.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1727R/Phenanthrene-Standard-SDS-MedChemExpress.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/fa8885e8-fa56-4d96-9d94-465987605088
https://www.benchchem.com/product/b023603?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-hydroxy-phenanthrene.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=562
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

tools and avoiding dust formation are critical preventative measures[3].

Step-by-Step Disposal Protocol

This protocol applies to pure phenanthren-2-ol, contaminated labware, and solutions
containing the compound. The guiding principle is that no component of this waste stream is
suitable for standard trash or sink disposal[10][11].

Step 1: Waste Segregation at the Source

Immediately upon generation, segregate phenanthren-2-ol waste into designated containers.
Do not mix with other waste streams. This is the most critical step for ensuring proper final
disposal and preventing dangerous chemical reactions.

e Solid Waste: Includes unused or expired pure phenanthren-2-ol, and any material used for
spill cleanup.

o Contaminated Labware (Sharps and Non-Sharps): Includes items like pipette tips, weighing
boats, gloves, and contaminated glassware.

» Liquid Waste: Any solutions containing phenanthren-2-ol. As an aromatic alcohol, it should
be collected with non-halogenated solvent waste, provided it is compatible with other
constituents[12].

Step 2: Container Selection and Labeling

The integrity of the disposal process relies on robust and correctly identified containers.

o Container Compatibility: Use only containers made of materials compatible with
phenanthren-2-ol and any associated solvents (e.g., HDPE plastic or appropriate glass
containers)[10][12]. The container must be in good condition, free of leaks or cracks.

o Labeling: Every waste container must be labeled immediately upon the first addition of
waste. Use your institution's official hazardous waste label. The label must clearly state:

o The words "Hazardous Waste"[13].

o The full chemical name: "Phenanthren-2-ol" (no abbreviations)[11].
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o All other constituents and their approximate percentages.

o The date the container was started.

Step 3: Waste Accumulation and Storage

o Closure: Keep waste containers tightly closed at all times, except when actively adding
waste[10][11][12]. This is a federal regulatory requirement.

o Storage Location: Store waste containers in a designated Satellite Accumulation Area (SAA),
which must be under the control of the laboratory personnel[13]. Liquid waste containers
should be placed in secondary containment bins[11].

o Capacity: Do not fill liquid containers beyond 90% capacity to allow for vapor expansion[12].

Step 4: Final Disposal and Removal

» Arrange for Pickup: Once a waste container is full or is no longer needed, arrange for its
disposal through your institution's Environmental Health & Safety (EHS) department or a
licensed hazardous waste disposal contractor[14].

o Transportation Classification: For shipping purposes, this waste is typically classified under
UN 3077, "Environmentally hazardous substance, solid, n.o.s.".

Emergency Protocol: Solid Spill Management

In the event of an accidental spill, immediate and correct action is required to prevent
environmental contamination and personnel exposure.

o Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or generates
significant dust, evacuate the lab and contact your EHS office.

o Secure the Area: Ensure adequate ventilation (use a fume hood if the spill is contained within
it). Remove all sources of ignition[3].

o Don Appropriate PPE: At a minimum, wear a lab coat, gloves, and safety goggles. If dust is
present, use respiratory protection.
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» Contain the Spill: Cover drains to prevent environmental release.
e Clean Up:
o Use a dry cleanup method. Do not add water[7].

o Gently cover the spill with a non-combustible absorbent material like sand, earth, or
vermiculite[4].

o Carefully sweep or scoop the material into a designated, sealable hazardous waste
container[8].

o Clean the affected area thoroughly to remove any residual contamination.

» Dispose: Label the container as "Spill Debris containing Phenanthren-2-ol" and dispose of it
according to the protocol in Section 3.

Phenanthren-2-ol Waste Management Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste streams containing phenanthren-2-ol.
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Ghenanthren-z-ol Waste Generatea

Is it a solid? Is it contaminated equipment? Is it a liquid?

Type: Contaminated Labware
(Gloves, Pipettes, Glassware)

Type: Pure Solid or Spill Debris

Type: Aqueous or Solvent Solution

Action: Pour into a sealed, labeled,
non-halogenated liquid waste container
(with secondary containment).

Action: Place in a sealed, Action: Place in a designated,
labeled solid hazardous waste container. labeled container for contaminated solids.

Store in Satellite Accumulation Area (SAA).
Arrange for pickup by licensed
hazardous waste contractor / EHS.

Click to download full resolution via product page

Caption: Decision workflow for segregating and containerizing phenanthren-2-ol waste.

References

Factsheet: Disposal of Hazardous Waste - Basic Principles. Source: ETH Zirich. [Link]

* Hazardous Waste Disposal Guidelines. Source: Purdue University. [Link]

+ Chemical Waste Management Guide. Source: Boston University Environmental Health &
Safety. [Link]

o SAFETY DATA SHEET - Chem Service. (2016). Source: Chem Service. [Link]

* Regulations and Advisories for Polycyclic Aromatic Hydrocarbons (PAHS).

¢ Polycyclic Aromatic Hydrocarbons (PAHS) Fact Sheet. Source: U.S. Environmental
Protection Agency (EPA). [Link]

¢ Method TO-13A - Determination of Polycyclic Aromatic Hydrocarbons (PAHSs) in Ambient Air.
Source: U.S. Environmental Protection Agency (EPA). [Link]

* Hazardous Waste Disposal Guide. Source: Dartmouth College Environmental Health and
Safety. [Link]

o SAFETY DATA SHEET - Alfa Aesar. (2020). Source: Alfa Aesar. [Link]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b023603?utm_src=pdf-body-img
https://www.benchchem.com/product/b023603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous
Waste. Source: U.S. Environmental Protection Agency (EPA). [Link]

e Chemical Hazards - EHSO Manual. Source: Emory University. [Link]

e Polycyclic Aromatic Hydrocarbons (PAHs) ToxFAQs. (1996).

» Areview on polycyclic aromatic hydrocarbons: Source, environmental impact, effect on
human health and remediation. (2015).

» Hazardous Waste Disposal Guide. Source: Northwestern University. [Link]

» Hazardous Materials Disposal Guide. (2019). Source: Nipissing University. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. fishersci.com [fishersci.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. chemicalbook.com [chemicalbook.com]

. cdn.chemservice.com [cdn.chemservice.com]

. file.medchemexpress.com [file.medchemexpress.com]
. epa.gov [epa.gov]

. datasheets.scbt.com [datasheets.scbt.com]

. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]

.
(] [e0] ~ (o)) )] EaN w N -

. EHSO Manual 2025-2026 - Chemical Hazards [labman.ouhsc.edu]

e 10. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]

e 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 12. ethz.ch [ethz.ch]

e 13. nswai.org [nswai.org]

e 14. pfw.edu [pfw.edu]

 To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of
Phenanthren-2-ol]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b023603?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC130090050&productDescription=PHENANTHRENE+97%2B%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/34284m.pdf
https://www.chemicalbook.com/msds/2-hydroxy-phenanthrene.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/M-PAH5252B1%20English%20SDS%20US.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1727R/Phenanthrene-Standard-SDS-MedChemExpress.pdf
https://www.epa.gov/sites/default/files/2019-11/documents/to-13arr.pdf
https://datasheets.scbt.com/sc-212542.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/fa8885e8-fa56-4d96-9d94-465987605088
https://labman.ouhsc.edu/hbSections.aspx?ID=562
https://www.bu.edu/ehs/environmental/programs-services/chemical-waste/chemical-waste-management-guide/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.benchchem.com/product/b023603#phenanthren-2-ol-proper-disposal-procedures
https://www.benchchem.com/product/b023603#phenanthren-2-ol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b023603#phenanthren-2-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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